Cas no 2763932-15-4 (4-Bromo-5-methylhex-1-yn-3-one)

• Product Name: 4-Bromo-5-methylhex-1-yn-3-one
• CAS No: 2763932-15-4
• MF: C₇H₉BrO
• MW: 189.049761533737
• CID: 5666080
• PubChem ID: 165995802
• Update Time: 2025-10-29

4-Bromo-5-methylhex-1-yn-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-27748235
• 4-bromo-5-methylhex-1-yn-3-one
• 2763932-15-4
• 4-Bromo-5-methylhex-1-yn-3-one

• Inchi： 1S/C7H9BrO/c1-4-6(9)7(8)5(2)3/h1,5,7H,2-3H3
• InChI Key： QHVFVGZCJAYPIZ-UHFFFAOYSA-N
• SMILES： BrC(C(C#C)=O)C(C)C

Computed Properties

• Exact Mass: 187.98368g/mol
• Monoisotopic Mass: 187.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Bromo-5-methylhex-1-yn-3-one

Comprehensive Analysis of 4-Bromo-5-methylhex-1-yn-3-one (CAS No. 2763932-15-4): Properties, Applications, and Industry Insights

4-Bromo-5-methylhex-1-yn-3-one (CAS No. 2763932-15-4) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique alkynone structure and bromine substitution. This halogenated ketone derivative serves as a versatile intermediate for pharmaceutical research, agrochemical development, and advanced material synthesis. Its molecular formula C₇H₉BrO combines reactive functional groups that enable selective transformations, making it valuable for cross-coupling reactions and molecular scaffolding.

Recent studies highlight the compound's role in click chemistry applications, particularly in constructing heterocyclic compounds with potential bioactivity. Researchers are exploring its utility in metal-catalyzed reactions, where the terminal alkyne moiety participates in Sonogashira coupling and cycloaddition processes. The methyl group at the 5-position introduces steric effects that influence regioselectivity, a feature increasingly relevant for precision synthesis in drug discovery pipelines.

From a commercial perspective, demand for 4-Bromo-5-methylhex-1-yn-3-one correlates with growing interest in small molecule therapeutics and functional materials. Analytical techniques like HPLC purification and NMR characterization confirm its high purity (>98%), meeting stringent requirements for high-throughput screening applications. Storage typically involves inert atmosphere conditions to preserve the alkyne functionality, with stability data showing optimal performance at -20°C in amber glass containers.

Environmental and safety considerations for this compound follow standard laboratory protocols, with particular attention to halogenated waste disposal procedures. The European Chemicals Agency (ECHA) and REACH regulations provide frameworks for its responsible handling. Industry trends suggest increasing adoption in flow chemistry systems, where its reactivity profile enables efficient continuous manufacturing of complex molecules.

Emerging applications include its use as a precursor for OLED materials and conductive polymers, leveraging the conjugated system formed after alkyne incorporation. Patent analyses reveal 4-Bromo-5-methylhex-1-yn-3-one appearing in innovations related to organic electronics and photovoltaic materials. Its structure-activity relationships are being systematically studied through computational chemistry models, aiding in the design of next-generation functional additives.

The synthesis of 2763932-15-4 typically involves bromination of precursor 5-methylhex-1-yn-3-one under controlled conditions, with yields optimized through phase-transfer catalysis. Recent process improvements demonstrate atom economy enhancements using microwave-assisted reactions, reducing byproduct formation. Quality control emphasizes spectroscopic fingerprinting to ensure batch-to-batch consistency for GMP applications.

Market intelligence indicates steady growth in the fine chemicals sector for such building block molecules, driven by contract research organizations and academic laboratories. Suppliers are developing custom synthesis protocols to meet diverse research needs, from medicinal chemistry to material science applications. The compound's structure-property relationships continue to inspire innovations in molecular design strategies across multiple disciplines.